3-(3-Cyclopentoxy-4-methoxyphenyl)-n-propanoic acid

• Molecular Formula: C15H20O4
• Molecular Weight: 264.32 g/mol
• IUPAC Name: 3-(3-cyclopentyloxy-4-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C15H20O4/c1-18-13-8-6-11(7-9-15(16)17)10-14(13)19-12-4-2-3-5-12/h6,8,10,12H,2-5,7,9H2,1H3,(H,16,17)
• InChI Key: CCVPUIBZJMOZCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC(=O)O)OC2CCCC2

Description

3-(3-Cyclopentoxy-4-methoxyphenyl)-n-propanoic acid is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 0.38 g (1.37 mmol) of methyl 3-(3-cyclopentoxy-4-methoxyphenyl)-n-propanoate in 20 mL of methanol was added dropwise 25 mL of a 1.0N solution of potassium hydroxide in water over a 5 minute period. The mixture precipitated immediately, but returned to a solution after a 16 hour period at which time the solution was concentrated, diluted with 20 mL of water and neutralized to pH 1.0 with concentrated hydrochloric acid. The analytically pure white solid which formed was collected, washed several times with cold water, and dried in vacuo.